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Cat. No.: B565010
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Prepared by a Senior Application Scientist

This guide provides a comprehensive technical overview of Trazodone N-Oxide, a primary
metabolite of the antidepressant drug Trazodone. Intended for researchers, scientists, and drug
development professionals, this document details the compound's chemical identity, metabolic
formation, and the analytical methodologies essential for its characterization and quantification.
The protocols and insights herein are grounded in established scientific principles to ensure
accuracy and reproducibility.

Core Chemical Identity and Properties

Trazodone N-Oxide, also known as Trazodone EP Impurity A, is a crucial molecule in the
study of Trazodone's metabolism and overall pharmacological profile.[1] Its formation is a result
of oxidative metabolism of the parent drug. Understanding its fundamental properties is the first
step in any analytical or metabolic investigation.

Key chemical and physical data are summarized below for quick reference.
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Property Value Source(s)
CAS Number 55290-68-1 [2][3]
Alternate CAS (HCI Salt) 55290-66-9 [31[4]
Molecular Formula C19H22CINsO2 [21[31[5]
Molecular Weight 387.86 g/mol [2]
Accurate Mass 387.1462 [2]
Known Synonyms Trazodone Impurity A )
Trazodone EP Impurity A
Physical Form Crystals [6]
Melting Point 119 - 122°C [7]
Recommended Storage -20°C [2]

Metabolic Formation Pathway

Trazodone undergoes extensive hepatic metabolism in humans.[8][9] The formation of
Trazodone N-Oxide occurs via N-oxidation, a common metabolic route for compounds
containing nitrogen atoms within heterocyclic or aliphatic structures. This biotransformation is
primarily mediated by two key enzyme families:

o Cytochrome P450 (CYP) System: Specifically, the CYP3A4 isoform is the principal enzyme
responsible for metabolizing Trazodone.[8][10][11] While its major role is the N-dealkylation
that forms the active metabolite m-chlorophenylpiperazine (mCPP), it also contributes to
oxidative pathways.[8][9]

e Flavin-Containing Monooxygenases (FMOs): These enzymes are also known to contribute to
N-oxidation pathways and are recognized as playing a role in Trazodone's metabolism.[9]
[12]

The causality for this pathway is the organism's mechanism to increase the polarity of the
lipophilic parent drug (Trazodone), thereby facilitating its excretion from the body. The addition
of an oxygen atom significantly increases the molecule's water solubility.
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Metabolic Pathway of Trazodone N-Oxidation
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Metabolic conversion of Trazodone to Trazodone N-Oxide.

Analytical Methodologies and Workflows

The accurate identification and quantification of Trazodone N-Oxide require robust analytical
techniques. A multi-step workflow is necessary for unambiguous characterization, starting from
separation and culminating in structural confirmation. This self-validating system ensures that
the identity and purity of the analyte are confirmed by orthogonal methods.
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Analytical Workflow for Trazodone N-Oxide Characterization
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Integrated workflow for the analysis of Trazodone N-Oxide.

Chromatographic Separation: Stability-Indicating
UHPLC Method

A validated Ultra-High-Performance Liquid Chromatography (UHPLC) method is essential for
separating Trazodone N-Oxide from the parent drug and other related impurities or
degradation products.[13][14] The choice of a C18 stationary phase provides excellent
retention for the moderately polar analytes, while a gradient elution ensures efficient separation
in a short runtime.

Protocol:

e System Preparation:

o

Instrument: UHPLC system equipped with a UV detector.[14]

[¢]

Column: Acquity UPLC CSH C18 (e.g., 100 x 2.1 mm, 1.7 pm).[13]

[¢]

Mobile Phase A: 10 mM Ammonium Acetate, pH adjusted to 8.5.[13]

o

Mobile Phase B: Methanol.[13]
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o Flow Rate: 0.25 mL/min.[13]
o Detection Wavelength: 249 nm.[14]

o Column Temperature: 30°C.

e Sample Preparation:

o Accurately weigh and dissolve the Trazodone N-Oxide reference standard or sample in a
suitable diluent (e.g., 50:50 Methanol:Water) to a final concentration of approximately 0.1
mg/mL.

o Filter the solution through a 0.22 um syringe filter prior to injection.

o Gradient Elution Program:

[¢]

0-1 min: 95% A, 5% B

[e]

1-8 min: Linear gradient to 5% A, 95% B

o

8-9 min: Hold at 5% A, 95% B

[¢]

9-10 min: Return to 95% A, 5% B

o

10-12 min: Column re-equilibration.
» Data Analysis:
o The retention time for Trazodone N-Oxide is determined by injecting a pure standard.

o Purity is assessed by calculating the peak area percentage (>95% is typical for reference
standards).[2]

Mass Spectrometry (MS) for Identity Confirmation

Mass spectrometry is used to confirm the molecular weight and elemental composition of the
analyte. High-resolution mass spectrometry (HRMS), such as Time-of-Flight (TOF) or Orbitrap,
is the authoritative choice for determining the accurate mass.
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Protocol:

 Instrumentation: Couple the UHPLC system described above to a high-resolution mass
spectrometer (e.g., QTOF-MS/MS).[13]

« lonization Source: Electrospray lonization (ESI) in positive mode is typically used for this
class of compounds.

» Data Acquisition:
o Acquire data in full scan mode over a mass range of m/z 100-600.

o The expected protonated molecule [M+H]* for Trazodone N-Oxide (C19H22CINsO2) is
approximately m/z 388.15.

o Validation:

o The measured accurate mass should be within 5 ppm of the calculated theoretical mass
(387.1462 for the neutral molecule).[2] This provides strong evidence for the assigned

molecular formula.

o Tandem MS (MS/MS) can be performed to obtain fragmentation patterns for further

structural confirmation.

Nuclear Magnetic Resonance (NMR) for Structural
Elucidation

NMR spectroscopy provides definitive structural information by mapping the carbon-hydrogen
framework of the molecule. It is the gold standard for confirming the site of N-oxidation.
Suppliers of Trazodone N-Oxide reference standards provide comprehensive NMR data as
part of their Certificate of Analysis.

Protocol:

o Sample Preparation: Dissolve approximately 5-10 mg of the isolated, purified compound in a
suitable deuterated solvent (e.g., DMSO-des or CDClI3).
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e 'H-NMR (Proton NMR) Analysis:
o Purpose: To identify the number of unique protons and their chemical environments.

o Expected Observations: Signals corresponding to the aromatic protons on the
chlorophenyl and triazolopyridine rings, as well as aliphatic protons from the propyl chain
and piperazine ring. A downfield shift in the signals for protons adjacent to the newly
formed N-oxide group is expected compared to the parent Trazodone molecule.

e 13C-NMR (Carbon NMR) Analysis:
o Purpose: To identify the number of unique carbon atoms.

o Expected Observations: Signals for all 19 carbon atoms in the molecule, with chemical
shifts confirming the aromatic, aliphatic, and carbonyl environments.

o Data Interpretation: The complete assignment of *H and 13C spectra, often aided by 2D NMR
techniques (like COSY and HSQC), provides unambiguous confirmation of the Trazodone
N-Oxide structure.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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